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Abstract
Homogentisic acid (HGA) is a phenolic acid that serves as a critical intermediate in the

metabolic pathway of the aromatic amino acids phenylalanine and tyrosine.[1][2] Its

significance in the scientific and medical communities stems primarily from its central role in the

rare genetic disorder, alkaptonuria.[3] This condition, caused by a deficiency in the enzyme

homogentisate 1,2-dioxygenase, leads to the accumulation of HGA in the body.[4][5] The

subsequent oxidation and polymerization of HGA result in ochronosis, a systemic condition

characterized by the deposition of a dark pigment in connective tissues, leading to debilitating

arthritis and other complications.[2][3] This document provides an in-depth overview of the

chemical structure, properties, and biological relevance of homogentisic acid, along with

methodologies for its analysis.

Chemical Structure and Identification
Homogentisic acid is chemically known as 2,5-dihydroxyphenylacetic acid.[1][6] Its structure

consists of a phenylacetic acid core with two hydroxyl groups substituted at the 2 and 5

positions of the benzene ring.[6] This hydroquinone structure is crucial to its chemical reactivity,

particularly its susceptibility to oxidation.
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The key identifiers and structural details are summarized below:

Identifier Value

IUPAC Name 2-(2,5-dihydroxyphenyl)acetic acid[6][7]

Synonyms
Alcapton, Melanic acid, 2,5-

Dihydroxybenzeneacetic acid[1][6]

CAS Number 451-13-8[6][8]

Chemical Formula C₈H₈O₄[1][6]

SMILES OC(=O)Cc1cc(O)ccc1O[1][8]

InChI Key IGMNYECMUMZDDF-UHFFFAOYSA-N[1][8]

Physicochemical Properties
The physical and chemical properties of homogentisic acid are essential for its handling,

analysis, and understanding its behavior in biological systems.

Property Value Source

Molecular Weight 168.15 g/mol [6][9][10]

Appearance Off-white to tan crystalline solid [6][8]

Melting Point 150-152 °C [1][8]

Boiling Point (est.) 439.3 °C at 760 mm Hg [11]

Solubility

Water: 850 mg/mL at 25

°CDMSO: 100-250

mg/mLEthanol: 16 mg/mLPBS

(pH 7.2): 5 mg/mL

[6][10][12][13]

logP (o/w) 0.86 [6][11]

Spectroscopic Data
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Spectroscopic analysis is fundamental for the identification and quantification of homogentisic

acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (600 MHz, H₂O, pH 7.0): Chemical shifts (ppm) are observed at approximately 6.82,

6.81, 6.80, 6.71, and 3.47.[6][14]

¹³C NMR (22.53 MHz, DMSO-d6): Key chemical shifts (ppm) include 172.65 (carboxyl),

149.44, 147.67, 122.19, 117.44, 115.31, 113.96 (aromatic carbons), and 35.28 (methylene).

[6]

Mass Spectrometry (MS)
Mass spectrometry, particularly when coupled with gas chromatography (GC-MS) or liquid

chromatography (LC-MS), is the gold standard for the definitive diagnosis of alkaptonuria

through the quantification of HGA.[3][5]

UV-Vis Spectroscopy
The maximum absorbance (λmax) for homogentisic acid is observed at 296 nm.[12]

Biological Role and Pathophysiology of
Alkaptonuria
Homogentisic acid is a key intermediate in the catabolism of phenylalanine and tyrosine.[1][12]

In healthy individuals, the enzyme homogentisate 1,2-dioxygenase (HGD), primarily found in

the liver and kidneys, catalyzes the cleavage of the aromatic ring of HGA to form 4-

maleylacetoacetate.[2][3] This product is further metabolized to fumarate and acetoacetate,

which can then enter the citric acid cycle for energy production.[2]

In the autosomal recessive disorder alkaptonuria, a mutation in the HGD gene leads to a

deficiency of the HGD enzyme.[3][15] This enzymatic block causes the accumulation of

homogentisic acid in the blood and tissues.[15] Excess HGA is excreted in the urine, which

characteristically darkens upon standing due to the oxidation and polymerization of HGA into a

melanin-like pigment.[4] Over decades, this pigment deposits in connective tissues, particularly

cartilage, leading to a condition called ochronosis.[2][16] This deposition causes the bluish-
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black discoloration of tissues and results in severe, early-onset osteoarthritis, as well as

potential cardiac and renal complications.[4]

Alkaptonuria Pathophysiology
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Click to download full resolution via product page

Caption: Tyrosine catabolism pathway and the metabolic block in alkaptonuria.

Experimental Protocols
The accurate quantification of homogentisic acid in biological fluids is paramount for the

diagnosis and management of alkaptonuria.

Analysis of Homogentisic Acid by HPLC
High-Performance Liquid Chromatography (HPLC) with UV or electrochemical detection is a

widely used method for HGA analysis.[17][18][19]

Methodology Outline:

Sample Preparation (Urine):

Collect a 24-hour or spot urine sample.[3]

Centrifuge the sample to remove particulate matter.

Dilute the supernatant with an appropriate mobile phase or buffer. For example, a 1:10 or

1:100 dilution with 10 mmol/L potassium phosphate buffer (pH 5.5).[18]

Filter the diluted sample through a 0.22 µm or 0.45 µm syringe filter prior to injection.

Chromatographic Conditions:

Column: C18 reverse-phase column (e.g., 75 mm x 4.6 mm, 3 µm particle size).[18]

Mobile Phase: Gradient elution using a polar buffer (Eluent A: 10 mmol/L potassium

phosphate, pH 5.5) and an organic modifier (Eluent B: Methanol).[18]

Flow Rate: 1.0 mL/min.[18]

Injection Volume: 20-50 µL.[18]

Detection:
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UV detection at 260 nm or 280 nm.[18]

Electrochemical detection (ECD) with the oxidation potential set to +0.5 V can provide

higher sensitivity.[19]

Quantification:

Generate a standard curve using certified homogentisic acid standards of known

concentrations.

Calculate the concentration of HGA in the sample by comparing its peak area to the

standard curve.

Urinary HGA levels in alkaptonuria patients are typically between 1 and 8 grams per 24

hours.[3][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [chemical properties and structure of homogentisic acid].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1232598#chemical-properties-and-structure-of-
homogentisic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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